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Abstract

Revalor® implants, a combination of the synthetic androgen trenbolone acetate (TBA) and the
natural estrogen estradiol-173 (E2), are widely utilized in the beef industry to enhance growth
performance and feed efficiency in cattle.[1][2] This technical guide provides a comprehensive
overview of the long-term physiological effects of these implants. It delves into the metabolic
fate of the active compounds, their impact on endogenous hormonal pathways and gene
expression, and the resulting physiological changes in the animal. The document summarizes
key quantitative data in structured tables for comparative analysis, details common
experimental protocols for studying these effects, and provides visual representations of the
underlying biological signaling pathways and experimental workflows through Graphviz
diagrams. This guide is intended to serve as a core resource for researchers, scientists, and
professionals in drug development investigating the mechanisms and implications of steroidal
growth promotants in livestock.

Introduction to Revalor® Implants
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Revalor® is a brand of hormonal implants used in beef cattle to improve average daily gain
(ADG) and feed efficiency.[3][4] These implants contain a combination of trenbolone acetate
(TBA), a synthetic androgen, and estradiol (E2), a natural estrogen.[5][6] Different formulations
of Revalor® are available, varying in the dosage of TBA and E2 and their release mechanisms
to suit different stages of cattle production.[5][6][7][8] For instance, Revalor®-XS contains 200
mg of TBA and 40 mg of E2, while Revalor®-H contains 200 mg of TBA and 20 mg of E2.[6][9]
Some formulations, like Revalor®-XH and Revalor®-XS, feature a delayed-release
mechanism, with both uncoated pellets for immediate effect and polymer-coated pellets for
extended release up to 200 days.[1][5][6]

The administration of these implants is via subcutaneous placement on the back of the ear,
which is discarded at slaughter to prevent the implant site from entering the food supply.[10]
The U.S. Food and Drug Administration (FDA) has established acceptable safe limits for
hormone residues in meat from treated animals.[10][11][12]

Metabolism and Excretion of Trenbolone Acetate
and Estradiol

Upon implantation, trenbolone acetate is hydrolyzed to its active metabolite, 173-trenbolone.
The primary metabolites excreted in both urine and feces are 17a-trenbolone and 170-
estradiol.[13][14] In serum, the predominant metabolite of TBA is 17[3-trenbolone.[14]

Studies have characterized the excretion profiles of these metabolites over time. For instance,
in one study, blood, urine, and fecal samples were collected for 112 days following the
administration of a combination implant containing 200 mg of TBA and 40 mg of E2.[13] The
mean concentrations of 17a-trenbolone and 17a-estradiol in the feces of implanted steers were
found to be 5.9 £ 0.37 ng/g and 2.7 £ 0.22 ng/g, respectively.[13] In urine, these steroids are
primarily present as conjugates.[14]

The biotransformation of these hormones continues in excreta after leaving the animal.
Conjugated steroids in urine rapidly degrade to free steroids with a half-life of 0.6-1.0 days.[15]
The primary metabolite 17a-trenbolone has a half-life of 5.1-9.5 days in excreta, while 17a-
estradiol has a longer half-life of 8.6-53 days.[15]
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Quantitative Data on Physiological Effects and
Residue Levels

The administration of Revalor® implants leads to significant and quantifiable improvements in
cattle performance. Concurrently, regulatory bodies have established maximum residue limits
(MRLs) for these hormones in edible tissues to ensure consumer safety.

Performance Metrics in Implanted Cattle

. Effect of . .
Performance Metric . Magnitude of Effect Citation
Implantation

Average Daily Gain

Increased 16-22% increase [3][4][16]
(ADG)
Feed Efficiency Improved 10-13% improvement [3][16]
Carcass Protein 82% increase in the

_ Increased _ [3]4]

Accretion first 40 days
Longissimus Muscle o )

Increased Significant increase [3B1[17]
Area
Final Body Weight Increased 96-127 Ib heavier [16]
Hot Carcass Weight Increased 85 Ib heavier [16]

Hormone Residue Levels in Tissues and Excreta
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Hormone/Metabolit

Matrix Concentration Citation
e
Peak: 450 + 130
Serum (implanted /mL (day 1); Mean
17B-trenbolone (imp Po/m. (day 1) [14]
steers) (112 days): 240 + 36
pg/mL
Feces (implanted
17a-trenbolone 5.9 £ 0.37 ng/g [13]
steers)
) Feces (implanted
17a-estradiol 2.7 £0.22 ng/g [13]
steers)
Trenbolone Meat MRL: 2 pg/kg [18]
Trenbolone Liver MRL: 10 pg/kg [18]

Signaling Pathways and Mechanisms of Action

The anabolic effects of Revalor® implants are mediated through the interaction of TBA and E2
with their respective receptors, leading to a cascade of downstream signaling events that
ultimately promote muscle growth.

Trenbolone Acetate Signaling

TBA, through its active metabolite 173-trenbolone, binds to the androgen receptor (AR). This
hormone-receptor complex then translocates to the nucleus, where it modulates the
transcription of target genes. One of the key downstream effects is the upregulation of Insulin-
like Growth Factor 1 (IGF-1).[3][19] IGF-1 plays a crucial role in muscle growth by stimulating
the proliferation and differentiation of muscle satellite cells.[3][20] The signaling cascade
involves the Raf-1/MEK1/2/ERK1/2 and the PI3K/Akt pathways.[20]

Estradiol Signaling

Estradiol binds to the estrogen receptor (ER), which also acts as a transcription factor to
regulate gene expression. Similar to androgens, estrogens have been shown to increase IGF-1
MRNA levels in bovine satellite cells.[20] The combined action of TBA and E2 appears to have
a synergistic effect on muscle growth, potentially through the upregulation of common gene
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targets such as GREB1 and WISP2, which are involved in both androgen and estrogen
signaling pathways.[21]
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Caption: Signaling pathways of Trenbolone Acetate and Estradiol.

Experimental Protocols

The investigation of the long-term physiological effects of Revalor® implants typically involves
controlled studies with beef cattle. Below is a generalized experimental protocol synthesized
from various studies.

Animal Selection and Housing

e Animals: Steers or heifers of a specific breed or crossbreed are selected.[19][22] Animals are
often blocked by weight to ensure even distribution across treatment groups.[17]

e Housing: Animals are housed in pens, which may be equipped with systems to monitor
individual feed intake.[22]

Treatment Groups and Implant Administration

e Treatment Groups: A common design includes a control group (no implant) and one or more
treatment groups receiving different implant strategies.[13][19][22]

e Implantation: Implants are administered subcutaneously on the dorsal aspect of the ear
according to the manufacturer's instructions.

Sample Collection and Analysis

e Blood: Blood samples are collected periodically (e.g., on days 0, 14, 35, 70, 105, 140, 175,
and at the end of the study) via jugular venipuncture.[13][23] Serum is harvested to quantify
hormone concentrations (e.g., 17B-trenbolone, estradiol), metabolites, and growth factors
like IGF-1.[3][14][23]

» Urine and Feces: Urine and fecal samples are collected to characterize the excretion profiles
of hormone metabolites.[13][15]

o Tissues: At the conclusion of the study, animals are harvested, and tissue samples (muscle,
liver, kidney, fat) are collected for residue analysis and to assess carcass characteristics.[17]
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[24]

o Analytical Methods: Hormone and metabolite concentrations are typically determined using
techniques such as liquid chromatography-tandem mass spectrometry (LC-MS/MS).[13]
Gene expression analysis in tissues like the liver can be performed using reverse
transcriptase quantitative polymerase chain reaction (RT-gPCR).[19][25]
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Caption: Generalized experimental workflow for studying Revalor® effects.
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Conclusion

Revalor® implants exert their long-term physiological effects by modulating the endocrine
system of cattle, primarily through the androgenic and estrogenic signaling pathways. The
active compounds, trenbolone acetate and estradiol, lead to an upregulation of key growth
factors like IGF-1, which in turn stimulates muscle protein synthesis and accretion. These
effects translate into significant improvements in production efficiency, including increased
average daily gain and improved feed conversion. The metabolism of these hormones results
in the excretion of their metabolites, primarily in the feces and urine. The quantitative data on
performance and residue levels, coupled with a detailed understanding of the experimental
protocols and signaling pathways, provide a robust framework for future research and
development in the field of animal growth promotion. This technical guide serves as a
foundational resource for professionals seeking to understand and build upon the existing body
of knowledge regarding the long-term physiological impacts of Revalor® implants.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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